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Compound of Interest

Compound Name: 4-Methylbenzenesulfonohydrazide

Cat. No.: B056588

An In-depth Technical Guide to 4-Methylbenzenesulfonohydrazide: Safety, Handling, and
Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling procedures, and detailed
experimental protocols for 4-Methylbenzenesulfonohydrazide (also known as p-
Toluenesulfonylhydrazide, TSNHNHz, or TSH). The information is intended to ensure its safe
and effective use in research and development environments.

Chemical and Physical Properties

4-Methylbenzenesulfonohydrazide is a white to off-white crystalline powder.[1] It is a
versatile reagent in organic synthesis, primarily used for the preparation of tosylhydrazones
and as a source of diimide.[2][3]
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Property Value Reference(s)
Molecular Formula C7H10N202S [4]
Molecular Weight 186.23 g/mol [4]
Melting Point 103-108 °C (lit.) [4]
Boiling Point 340.5 £ 35.0 °C at 760 mmHg [4]
Density 1.3+0.1 g/cm?3 [4]
Flash Point 159.7 + 25.9 °C [4]

Water Solubility

5 g/L (at 15 °C)

[2]

pKa 9.39 + 0.10 (Predicted) [2]

LogP 0.32 [4]
White to off-white crystalline

Appearance [1]

powder

Safety and Hazard Information

4-Methylbenzenesulfonohydrazide is classified as a hazardous substance and requires

careful handling. It is toxic if swallowed, can cause serious eye irritation, and poses a fire and

explosion risk upon heating, especially under confinement.[5][6][7]

~HS H | Classificati

Hazard Class Category Hazard Statement
Self-reactive substances and H242: Heating may cause a

: Type C :
mixtures fire.
Acute toxicity, Oral 3 H301: Toxic if swallowed.
Serious eye damage/eye " H319: Causes serious eye
irritation irritation.
Hazardous to the aquatic 5 H411: Toxic to aquatic life with

environment, long-term

long lasting effects.
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Source:[5][6]

Route of Dose/Durati  Toxic Reference(s

Test Type Species
Exposure on Effects )

Details not

) reported
Intraperitonea

LD50 | Mouse 1200 mg/kg other than [4]

lethal dose

value.

Thermal Decomposition Hazards

Studies using differential scanning calorimetry have shown that the thermal decomposition of
pure 4-Methylbenzenesulfonohydrazide can be vigorous, releasing significant heat and
gaseous products, which poses an explosion risk.[8]

Parameter Value

Apparent Activation Energy 173.39 kJ mol—?

TD24 (Temperature for 24-hour TMRad) 46.8 °C

TD8 (Temperature for 8-hour TMRad) 56 °C

Primary Gaseous Decomposition Products Nitrogen, Water

Other Decomposition Products Aryl disulphides, Sulphide sulphonates

TMRad (Time to Maximum Rate under adiabatic conditions) indicates the time required for a
runaway reaction. Source:[8]

Handling, Storage, and Personal Protective
Equipment (PPE)
Safe Handling Workflow
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The following diagram outlines the general workflow for safely handling 4-

Methylbenzenesulfonohydrazide in a laboratory setting.
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Caption: General workflow for safe handling of 4-Methylbenzenesulfonohydrazide.

Storage Requirements

o General Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated area.[5]
o Temperature: For long-term stability, store in a freezer under -20°C.[2]

o Atmosphere: Keep under an inert atmosphere as the material can be moisture and light
sensitive.[2]

o Incompatibilities: Store away from incompatible substances such as acids, bases, strong
oxidizing agents, finely powdered metals, and other combustible materials.[5][6] Keep away
from all sources of ignition.[5]

Personal Protective Equipment (PPE)

A risk assessment should guide the selection of PPE. The following are general
recommendations:

o Eye/Face Protection: Wear chemical safety goggles or glasses as described by OSHA's eye
and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6] A face
shield may be necessary where splash potential exists.[9]

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure. A lab coat is standard, and chemical-resistant aprons or coveralls
should be used for larger quantities or splash risks.[6]

o Respiratory Protection: Use only with adequate ventilation, typically a chemical fume hood.
[6] If a fume hood is not available or if dust/aerosols are generated, a NIOSH/MSHA or
European Standard EN 149 approved respirator is required.[6]

Emergency and First-Aid Procedures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[5]
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» Skin Contact: Immediately flush skin with plenty of running water for at least 15 minutes
while removing contaminated clothing. Seek immediate medical attention.[5]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][6]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse mouth and give
2-4 cupfuls of milk or water. Immediately call a poison center or doctor.[6]

Experimental Protocols and Workflows

4-Methylbenzenesulfonohydrazide is a cornerstone reagent in several important organic
transformations.

Synthesis of 4-Methylbenzenesulfonohydrazide

The compound is typically prepared by the reaction of p-toluenesulfonyl chloride with hydrazine
hydrate.[1]
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Caption: Workflow for the synthesis of 4-Methylbenzenesulfonohydrazide.
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Detailed Protocol:

A solution of water (300 mL) and hydrazine hydrate (12.5 g, 0.25 mol) is prepared and
cooled to approximately 5°C in an ice-water bath.[1]

e A solution of p-toluenesulfonyl chloride (5.54 g, 0.025 mol) in tetrahydrofuran (THF, 50 mL) is
added slowly to the stirred hydrazine solution. The reaction temperature must be maintained
below 8°C during the addition.[1]

 After the addition is complete, the reaction mixture is stirred at room temperature for an
additional 30 minutes.[1]

e The THF is subsequently removed by distillation under reduced pressure.[1]

e The resulting white solid product is isolated by filtration and washed three times with cold
water (15 mL each).[1]

e The final product is dried in the air overnight to yield pure p-toluenesulfonyl hydrazide
(expected yield: ~89%).[1]

Preparation of a Tosylhydrazone (e.g., Benzaldehyde
Tosylhydrazone)

A primary use of 4-methylbenzenesulfonohydrazide is its condensation with aldehydes and
ketones to form tosylhydrazones, which are key intermediates in reactions like the Shapiro and
Wolff-Kishner reductions.[10]

Detailed Protocol:

e In a 125-mL Erlenmeyer flask, add 4-methylbenzenesulfonohydrazide (14.6 g, 0.078 mol)
and absolute methanol (25 mL).[10]

o Swirl the resulting slurry and rapidly add freshly distilled benzaldehyde (7.50 g, 0.071 mol). A
mild exothermic reaction will occur, and the solid will dissolve.[10]

o Within a few minutes, the product, benzaldehyde tosylhydrazone, will begin to crystallize.[10]

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6156664.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6156664.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6156664.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6156664.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6156664.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6156664.htm
https://www.benchchem.com/product/b056588?utm_src=pdf-body
https://orgsyn.org/demo.aspx?prep=CV7P0438
https://www.benchchem.com/product/b056588?utm_src=pdf-body
https://orgsyn.org/demo.aspx?prep=CV7P0438
https://orgsyn.org/demo.aspx?prep=CV7P0438
https://orgsyn.org/demo.aspx?prep=CV7P0438
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o After 15 minutes, cool the mixture in an ice bath to maximize crystallization.[10]

e Collect the product on a Biichner funnel, wash it with a small volume of cold methanol, and
dry it under vacuum. The expected yield is 87-93%.[10]

Use in Alkene Synthesis (Shapiro Reaction)

The Shapiro reaction converts ketones and aldehydes to alkenes via the base-induced
decomposition of their tosylhydrazone derivatives. It requires two equivalents of a strong
organolithium base.[4][6]

Ketone / Aldehyde 4-Methylbenzenesulfonohydrazide

2 eq. Organolithium Base
(e.g., n-BuLi)

Condensation

Tosylhydrazone

Elimination of
Ts~ and N2

Electrophile (e.g., H20)
for quenching

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Methylbenzenesulfonohydrazide safety data sheet
and handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056588#4-methylbenzenesulfonohydrazide-safety-
data-sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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